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Compound of Interest

Compound Name: 2-Methoxy-4,6-dimethylpyridine
CAS No.: 45798-56-9
Cat. No.: B3267623
Get Quote
. J

Executive Summary

2-Methoxy-4,6-dimethylpyridine (CAS: 45798-56-9) is a functionalized pyridine derivative
characterized by an electron-donating methoxy group and two methyl substituents.[1][2] It is
primarily utilized as an intermediate in the synthesis of pharmaceutical agents (e.g., proton
pump inhibitors) and agrochemicals. Its safety profile is dominated by its flammability and
potential for severe ocular and cutaneous irritation, necessitating strict engineering controls
during isolation and processing.

Chemical Identity & Physicochemical Determinants

Understanding the physical properties is the first line of defense. The structural combination of
a pyridine ring with a methoxy ether linkage creates a molecule that is lipophilic, volatile, and
moderately basic.
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Property Specification Safety Implication
Unique identifier for inventory
CAS Number 45798-56-9 _
tracking.
Molecular Formula CsH11NO
Molecular Weight 137.18 g/mol

Physical State

Colorless to pale yellow liquid

Fluidity increases spill risk;
requires secondary

containment.

Boiling Point

~180-190°C (Predicted)

Higher than non-substituted
pyridines, but still generates

vapor.

Flash Point

~45-55°C (Predicted)

FLAMMABLE LIQUID (Cat 3).
Vapors can form explosive

mixtures >45°C.

Density

~0.98 g/cm?3

Floats on water; aqueous
firefighting foams may be
ineffective if not alcohol-

resistant.

Solubility

Immiscible in water; Soluble in
organics (DCM, EtOAc)

Bioaccumulates in lipid tissues;
permeates nitrile gloves over

time.

Technical Insight: The presence of the methoxy group at the 2-position (ortho to nitrogen)

significantly alters the basicity compared to 2,4,6-collidine. The inductive effect of the oxygen

makes the ring nitrogen less basic, but the molecule remains a nucleophile capable of reacting

with strong electrophiles.
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Hazard Identification (GHS Classification)

Based on Structure-Activity Relationships (SAR) with close analogs (2-methoxypyridine and

2,6-lutidine), the following GHS classifications are assigned.

Signal Woard:- WARNING

Hazard Statement

Mechanism of

Hazard Class Category .
(H-Code) Action
Moderate vapor
pressure allows
o H226: Flammable formation of ignitable
Flammable Liquids Cat3 o ) )
liquid and vapor. mixtures at ambient
synthesis
temperatures.
Pyridine ring
metabolism typically
o H302: Harmful if yields N-oxide
Acute Toxicity (Oral) Cat4 )
swallowed.[2][3] metabolites that can
disrupt cellular
respiration.
Solvent action defats
) o H315: Causes skin skin; basicity causes
Skin Irritation Cat 2 L )
irritation.[3][4] local pH spikes
leading to dermatitis.
) Direct interaction with
H319: Causes serious ) ]
o S corneal proteins; high
Eye Irritation Cat 2A eye irritation.[2][3][4] ] ] ]
risk of conjunctival
[5]
edema.
Inhalation of vapors
H335: May cause irritates mucous
STOT - Single Exp. Cat3 respiratory irritation.[2] membranes of the

[31141(5]

upper respiratory

tract.
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Synthesis & Reactivity Hazards

Researchers often encounter this compound during its synthesis via nucleophilic aromatic
substitution (SnAr). Understanding the hazard flow from precursors to product is critical.

Common Synthesis Route: 2-Chloro-4,6-dimethylpyridine + Sodium Methoxide (NaOMe) - 2-
Methoxy-4,6-dimethylpyridine

Hazard Transition Diagram The following diagram illustrates the shift in hazard profile during
synthesis, highlighting where the risk moves from Corrosivity (reactants) to Flammability
(product).

2-Chloro-4,6-dimethylpyridine X 2-Methoxy-4,6-dimethylpyridine
(Corrosive, Toxic) Isolation (Flammable, Irritant)

Reaction: S_NAr
Sodium Methoxide
(Water Reactive, Corrosive)

(Exothermic, Methanol Solvent) Filtration
Click to download full resolution via product page

______ Waste Stream
(Basic, Organic Solvent)

Caption: Hazard evolution during synthesis. Note the persistence of flammability risks in the
product phase despite the loss of extreme corrosivity.

Risk Mitigation & Handling Protocols
4.1 Engineering Controls

e Fume Hood: Mandatory. Minimum face velocity of 0.5 m/s.

o Static Grounding: All transfer vessels (reactors, drums) must be grounded. The liquid's
conductivity is low, increasing static accumulation risk during pouring.

 Inert Atmosphere: Store and handle under Nitrogen or Argon to prevent oxidation and
moisture absorption, which can hydrolyze the ether linkage over time.

4.2 Personal Protective Equipment (PPE) Matrix
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PPE Type Recommendation Scientific Rationale
o Good for incidental contact.

Gloves (Splash) Nitrile (0.11 mm) _

Change every 15 mins.

Pyridine derivatives permeate
Gloves (Immersion) Laminate (PE/EVAL) standard nitrile/latex rapidly

(>30 mins).

Activated carbon filter specific
Respiratory Type A (Brown) Filter for organic vapors with BP >

65°C.

Safety glasses are insufficient
Eye Protection Chemical Goggles due to the high risk of vapor-

induced lachrymation.

Emergency Response Protocols

This section outlines self-validating decision trees for emergency scenarios.

5.1 Fire Response

» Extinguishing Media: Alcohol-resistant foam (AR-AFFF), Dry Chemical, or CO-.

o Contraindication: Do NOT use a solid water stream. The compound's density (~0.[6][7]98) is

close to water; a jet will scatter the burning liquid rather than smother it.

5.2 Spill Response Decision Tree
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Spill Detected

Volume > 100mL?

In Fume Hood?

EVACUATE LAB
Call EHS

Proper PPE Available?

Absorb with Vermiculite Close Sash
Use Non-sparking tools Alert Personnel

Click to download full resolution via product page

Caption: Operational logic for spill containment. Prioritizes evacuation for uncontained or large-
volume releases.

5.3 First Aid Measures

+ Inhalation: Remove to fresh air immediately.[2] If breathing is labored, administer oxygen.
Mechanism: Pyridine vapors cause central nervous system depression; fresh air aids in
volatile clearance.

¢ Skin Contact: Wash with soap and water for 15 minutes. Note: Do not use ethanol or
solvents to wash skin; this increases transdermal absorption.
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o Eye Contact: Rinse for 15 minutes, lifting eyelids. Consult an ophthalmologist. The basic
nature of the compound can cause corneal clouding if not treated.

Storage & Disposal

o Storage Conditions: Keep in a tightly closed container. Store in a cool, dry, well-ventilated
area away from incompatible substances (Strong Oxidizers, Strong Acids).

o Shelf Life: Stable for 12-24 months if protected from moisture.
e Disposal: Incineration in a chemical incinerator equipped with an afterburner and scrubber.

o Why? Burning generates Nitrogen Oxides (NOx). The scrubber is required to neutralize
these toxic byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Comprehensive Safety Profile & Handling Protocols: 2-
Methoxy-4,6-Dimethylpyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3267623/docs#comprehensive-safety-profile-
handling-protocols-2-methoxy-4-6-dimethylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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